Cas no 338414-39-4 ((3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one)

• Product Name: (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one
• CAS No: 338414-39-4
• CID: 4647237
• Update Time: 2025-05-19

(3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one

Additional information on (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one

Comprehensive Guide to (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one (CAS No. 338414-39-4)

(3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one (CAS No. 338414-39-4) is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. This compound features a unique molecular structure combining a thiazole ring with a methoxyimino propanone moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 338414-39-4 serves as a critical identifier in chemical databases and regulatory documentation.

The compound's chemical properties include a molecular weight of 260.31 g/mol and a purity typically exceeding 98% in research-grade samples. Its thiazole-phenyl backbone contributes to its stability under various conditions, while the methoxyimino group enhances its reactivity in synthetic applications. Recent studies highlight its potential as a building block for crop protection agents, aligning with growing global interest in sustainable agriculture solutions – a key search trend in 2024 according to analytical data from major scientific search engines.

In pharmaceutical contexts, researchers are investigating (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one as a precursor for heterocyclic drug development, particularly in antimicrobial and anti-inflammatory applications. This aligns with current market demands for new antibiotic scaffolds, as evidenced by increased searches for "thiazole-based antimicrobials" across academic databases. The compound's CAS 338414-39-4 appears frequently in patent literature for novel therapeutic agents.

Synthetic methodologies for 338414-39-4 typically involve condensation reactions between 2-phenyl-1,3-thiazole-5-carbaldehyde and methoxyamine derivatives, followed by selective oxidation. Optimization of these processes remains an active research area, with recent publications focusing on green chemistry approaches – another trending topic in chemical research queries. The compound's E-configuration at the double bond (confirmed by NMR spectroscopy) is crucial for its biological activity profile.

Analytical characterization of (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one typically employs HPLC-MS for purity assessment and X-ray crystallography for structural confirmation. These quality control measures address frequent researcher concerns about compound authenticity, as reflected in search patterns for "CAS 338414-39-4 verification methods." The compound's solubility profile (soluble in DMSO, moderately soluble in ethanol) makes it suitable for various biological screening assays.

Market intelligence indicates growing demand for CAS 338414-39-4 among contract research organizations specializing in agrochemical discovery. This correlates with search engine data showing increased queries for "next-generation fungicide intermediates" throughout 2023-2024. The compound's structure-activity relationship studies suggest potential modifications that could enhance its efficacy as a plant disease control agent while maintaining favorable environmental profiles.

Storage recommendations for (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one emphasize protection from light and moisture at temperatures between 2-8°C. These handling protocols address common laboratory questions about chemical stability of thiazole derivatives. The compound's shelf life typically exceeds 24 months when stored properly, based on accelerated stability studies conducted by major suppliers.

Recent patent analyses reveal increasing references to 338414-39-4 in applications related to photosensitizer development for medical and material science applications. This emerging application area corresponds to rising search volumes for "thiazole-based functional materials" across scientific literature databases. The compound's electronic properties make it particularly suitable for these cutting-edge applications.

Quality specifications for research-grade (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one typically require HPLC purity ≥98%, residual solvent content below ICH guidelines, and comprehensive spectroscopic validation. These parameters address the most frequent quality-related search queries associated with this CAS number in procurement contexts. Analytical certificates should include detailed 1H/13C NMR and mass spectrometry data for research reproducibility.

The global market for 338414-39-4 reflects broader trends in specialty chemical demand, with projected compound annual growth rates of 6-8% through 2026 according to industry reports. This growth aligns with increasing research investment in thiazole chemistry across both pharmaceutical and agricultural sectors. Current pricing benchmarks for this research chemical vary by quantity and purity grade, with academic discounts available through major suppliers.

Future research directions for (3E)-3-(methoxyimino)-1-(2-phenyl-1,3-thiazol-5-yl)propan-1-one may explore its potential in material science applications, particularly as a precursor for organic electronic materials. This development path corresponds to emerging search trends for "thiazole-based semiconductors" and "organic photovoltaic materials." The compound's conjugated system and electron-withdrawing groups make it particularly interesting for these advanced applications.